Cas no 338400-45-6 ((2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal)

• Product Name: (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal
• CAS No: 338400-45-6
• CID: 4646967
• Update Time: 2025-06-11

(2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal

Compound Introduction: (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal and CAS No. 338400-45-6

The compound with the CAS number 338400-45-6 and the systematic name (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a hydrazine moiety and an aldehyde group, makes it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. The structural framework of (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal incorporates elements that are commonly found in biologically active compounds. Specifically, the combination of a phenyl ring substituted with chlorine and another phenyl ring substituted with methyl enhances its pharmacological profile. This dual substitution pattern is known to influence both the solubility and binding affinity of the molecule, making it an attractive candidate for further investigation.

The hydrazine component in the molecule is particularly noteworthy, as hydrazine derivatives have been extensively studied for their pharmacological properties. Research has shown that hydrazine-based compounds can exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The aldehyde group at the third position further extends the potential applications of this compound, as aldehydes are commonly used in the synthesis of Schiff bases, which are known for their diverse biological activities.

Recent studies have highlighted the importance of optimizing molecular structures to enhance their pharmacological efficacy. The compound (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal has been synthesized with a focus on improving its bioavailability and target specificity. Computational modeling techniques have been employed to predict the binding interactions between this compound and potential biological targets. These studies suggest that the molecule may interact with enzymes and receptors involved in various disease pathways, making it a promising candidate for drug development.

The synthesis of (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal involves multiple steps, each requiring precise control to ensure high yield and purity. The reaction sequence typically begins with the condensation of an appropriate aldehyde with a hydrazine derivative under controlled conditions. Subsequent functional group transformations are then performed to introduce the chlorophenyl and methylphenyl substituents. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been utilized to achieve these transformations efficiently.

The pharmacological evaluation of (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. Additionally, preliminary in vivo experiments suggest that this compound may exhibit therapeutic effects in models of chronic diseases. These findings underscore the potential of this molecule as a lead compound for further drug development efforts.

The structural diversity inherent in (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal also makes it a valuable scaffold for generating novel derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the biological activity of this compound. This approach aligns with current trends in drug discovery, where structure-based design is used to develop molecules with improved efficacy and reduced side effects.

In conclusion, the compound identified by CAS number 338400-45-6 represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further research and development. The potential applications of this molecule in treating various diseases highlight its importance as a lead compound for drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like (2E)-3-(4-chlorophenyl)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]-3-oxopropanal will play a crucial role in advancing medical science.